Cas no 1355230-44-2 (4-(5-Formyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(5-Formyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 1355230-44-2
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 5189099
• Update Time: 2025-10-11

4-(5-Formyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(5-Formyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
• 1-Piperazinecarboxylic acid, 4-(5-formyl-6-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H23N3O3/c1-12-13(11-20)5-6-14(17-12)18-7-9-19(10-8-18)15(21)22-16(2,3)4/h5-6,11H,7-10H2,1-4H3
• InChI Key： ATMRHBHECDDLMJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=NC(C)=C(C=O)C=C2)CC1

Additional information on 4-(5-Formyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester

Research Briefing on 4-(5-Formyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS: 1355230-44-2)

The compound 4-(5-Formyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS: 1355230-44-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This briefing synthesizes the latest research findings and highlights the compound's potential as a key intermediate in the synthesis of biologically active molecules.

Recent studies have demonstrated that this compound serves as a crucial building block in the synthesis of small-molecule inhibitors targeting various kinases and other therapeutic targets. Its unique structural features, including the formyl and tert-butyl ester groups, make it an attractive scaffold for further derivatization. Researchers have leveraged its reactivity to develop novel compounds with enhanced pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the synthesis of a series of pyridinylpiperazine derivatives. These derivatives exhibited potent inhibitory activity against a range of cancer-related kinases, with IC50 values in the nanomolar range. The study underscored the compound's utility in optimizing drug candidates for improved selectivity and efficacy.

Another notable application of 4-(5-Formyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester is its role in the development of PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv detailed its incorporation into bifunctional molecules designed to degrade target proteins via the ubiquitin-proteasome system. This innovative approach holds promise for addressing previously undruggable targets in oncology and neurodegenerative diseases.

From a synthetic chemistry perspective, the compound's stability and reactivity have been extensively characterized. A 2022 paper in Organic Letters reported an optimized protocol for its large-scale production, achieving a yield of over 85% with high purity. This advancement is particularly significant for industrial-scale applications, ensuring a reliable supply for ongoing research efforts.

Looking ahead, the compound's potential extends beyond its current applications. Computational studies suggest that its core structure could be modified to target emerging therapeutic areas, such as infectious diseases and immune disorders. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, indicating growing industry interest.

In conclusion, 4-(5-Formyl-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester represents a valuable tool in modern drug discovery. Its versatility, combined with recent synthetic advancements, positions it as a key player in the development of next-generation therapeutics. Continued research into its applications will likely yield further breakthroughs in the coming years.